Cas no 1188143-13-6 (1-Benzyl-1,4-diazepane-6-carboxylic acid)

1-Benzyl-1,4-diazepane-6-carboxylic acid is a diazepane-based carboxylic acid derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a benzyl group at the 1-position and a carboxylic acid moiety at the 6-position, making it a versatile intermediate for further functionalization. The diazepane core provides conformational flexibility, which can be advantageous in drug design, particularly for targeting central nervous system (CNS) receptors or enzyme modulation. The carboxylic acid group allows for easy derivatization into esters, amides, or other pharmacologically relevant groups. This compound is of interest in medicinal chemistry for its potential as a building block in the development of bioactive molecules, including ligands for G-protein-coupled receptors (GPCRs) or enzyme inhibitors.

1-Benzyl-1,4-diazepane-6-carboxylic acid structure

1188143-13-6 structure

Product Name:1-Benzyl-1,4-diazepane-6-carboxylic acid

CAS No:1188143-13-6

MF:C₁₃H₁₈N₂O₂

MW:234.294223308563

CID:1081542

PubChem ID:45789930

Update Time:2025-10-22

1-Benzyl-1,4-diazepane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1-Benzyl-1,4-diazepane-6-carboxylic acid
- 1-Benzyl-1,4-diazepane-6-carboxylicacid
- DB-215993
- 1188143-13-6
- DTXSID10672111
- EN300-4757913
- Inchi： 1S/C13H18N2O2/c16-13(17)12-8-14-6-7-15(10-12)9-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,16,17)
- InChI Key： LIXSTZLQICRVBW-UHFFFAOYSA-N
- SMILES： OC(C1CNCCN(CC2C=CC=CC=2)C1)=O

Computed Properties

Exact Mass: 234.136827821g/mol
Monoisotopic Mass: 234.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 52.6Å²

1-Benzyl-1,4-diazepane-6-carboxylic acid Pricemore >>

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Chemenu	CM200139-1g	1-benzyl-1,4-diazepane-6-carboxylic acid	1188143-13-6	95%	1g	$1384	2021-06-09
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